Cas no 58572-17-1 (Agavoside I)

• Product Name: Agavoside I
• CAS No: 58572-17-1
• MF: C₇₄H₁₂₂O₄₁
• MW: 1667.73590898514
• CID: 383718
• PubChem ID: 3085146
• Update Time: 2025-04-19

Agavoside I Chemical and Physical Properties

Names and Identifiers

• Agavoside I
• LogP
• { "\"0\"": "Agavoside I" }
• 58572-17-1

• Inchi： 1S/C74H122O41/c1-23(21-99-64-52(92)48(88)44(84)35(17-75)105-64)10-13-74(98)24(2)40-34(115-74)15-32-30-9-8-28-14-29(11-12-72(28,6)31(30)16-39(80)73(32,40)7)104-68-55(95)49(89)59(37(19-77)107-68)110-69-56(96)50(90)60(38(20-78)108-69)111-71-63(114-65-51(91)43(83)33(79)22-100-65)61(45(85)36(18-76)106-71)112-70-62(113-67-54(94)47(87)42(82)26(4)102-67)57(97)58(27(5)103-70)109-66-53(93)46(86)41(81)25(3)101-66/h23-38,40-71,75-79,81-98H,8-22H2,1-7H3/t23-,24+,25-,26-,27-,28+,29+,30?,31?,32?,33-,34?,35-,36-,37-,38-,40?,41-,42-,43+,44-,45-,46+,47+,48+,49-,50-,51-,52-,53+,54+,55-,56-,57+,58-,59+,60-,61+,62+,63-,64-,65+,66-,67-,68-,69+,70-,71+,72+,73-,74-/m1/s1
• InChI Key： CBAAURVXZXOKCC-LKICMATPSA-N
• SMILES： O1[C@](CC[C@@H](C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)C2C1CC1C3CC[C@H]4C[C@H](CC[C@]4(C)C3CC([C@@]12C)=O)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)O)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1666.746
• Monoisotopic Mass: 1666.746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 115
• Rotatable Bond Count: 24
• Complexity: 3160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 46
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.5
• Topological Polar Surface Area: 639Ų

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.659